Cas no 1780764-46-6 (1-(Methoxymethyl)-6-azaspiro[2.5]octane)

• Product Name: 1-(Methoxymethyl)-6-azaspiro[2.5]octane
• CAS No: 1780764-46-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5823080
• PubChem ID: 105430416
• Update Time: 2025-07-18

1-(Methoxymethyl)-6-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 1780764-46-6
• EN300-4950936
• 1-(methoxymethyl)-6-azaspiro[2.5]octane
• 1-(Methoxymethyl)-6-azaspiro[2.5]octane

• Inchi： 1S/C9H17NO/c1-11-7-8-6-9(8)2-4-10-5-3-9/h8,10H,2-7H2,1H3
• InChI Key： DLTQRCGWHOSNRR-UHFFFAOYSA-N
• SMILES： O(C)CC1CC21CCNCC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Methoxymethyl)-6-azaspiro[2.5]octane

1-(Methoxymethyl)-6-azaspiro[2.5]octane (CAS No. 1780764-46-6): A Versatile Spirocyclic Compound in Modern Organic Synthesis

The 1-(Methoxymethyl)-6-azaspiro[2.5]octane (CAS 1780764-46-6) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its 6-azaspiro[2.5]octane core, featuring a nitrogen atom integrated into a spiro-fused ring system, offers exceptional three-dimensional complexity—a property highly sought after in drug discovery to improve target selectivity and metabolic stability. The methoxymethyl substituent further enhances its solubility and synthetic versatility, making it a valuable intermediate for medicinal chemistry applications.

Recent studies highlight the growing demand for spirocyclic scaffolds like 1-(Methoxymethyl)-6-azaspiro[2.5]octane in designing CNS-active compounds, driven by the need for novel therapies targeting neurological disorders. Researchers frequently search for "spirocyclic amines in drug design" or "CAS 1780764-46-6 synthetic applications," reflecting its relevance in addressing challenges such as blood-brain barrier penetration. The compound’s rigid geometry mimics bioactive natural products, aligning with trends in fragment-based drug discovery (FBDD).

From a synthetic perspective, 1-(Methoxymethyl)-6-azaspiro[2.5]octane serves as a multifunctional building block. Its azaspiro structure can undergo diverse transformations, including N-alkylation, ring-opening reactions, and cross-coupling, enabling rapid library generation for high-throughput screening. Queries like "how to modify azaspiro compounds" or "spirocyclic amine derivatives" underscore its utility in optimizing pharmacokinetic profiles.

Environmental and regulatory considerations also shape interest in this compound. Unlike traditional cyclic amines, its low molecular weight and high polarity reduce bioaccumulation risks, aligning with green chemistry principles. Patent analyses reveal its use in sustainable crop protection agents, responding to searches for "eco-friendly spirocyclic pesticides."

In material science, the spiro[2.5]octane framework contributes to advanced polymer matrices with enhanced thermal stability. Its incorporation into epoxy resins or photoresists addresses industrial needs for heat-resistant coatings, a topic frequently explored under "azaspiro monomers for materials."

Ongoing research explores 1-(Methoxymethyl)-6-azaspiro[2.5]octane in asymmetric catalysis, where its chiral environment facilitates enantioselective transformations. This aligns with pharmaceutical industry demands for stereochemically pure intermediates, as seen in searches for "chiral spirocyclic catalysts."

In summary, CAS 1780764-46-6 exemplifies how spirocyclic architectures bridge multiple scientific domains. Its adaptability to drug discovery, sustainable chemistry, and advanced materials ensures continued relevance, driven by interdisciplinary innovation and evolving industrial requirements.